Cas no 900019-58-1 (4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine)

4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine is a brominated pyrrole derivative featuring a morpholine carbonyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine moiety enhances reactivity for further functionalization, while the morpholine group contributes to improved solubility and stability. Its structural features make it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its sensitivity.
4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine structure
900019-58-1 structure
Product Name:4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine
CAS No:900019-58-1
MF:C9H11BrN2O2
MW:259.099841356277
MDL:MFCD07021345
CID:1087758
PubChem ID:7096856
Update Time:2025-10-18

4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-1H-pyrrol-2-yl)(morpholino)methanone
    • (4-bromo-1H-pyrrol-2-yl)-morpholin-4-ylmethanone
    • 1Y-0813
    • CS-0271974
    • DTXSID40427757
    • AKOS009073828
    • Z144396834
    • 4-(4-bromo-1H-pyrrole-2-carbonyl)morpholine
    • 900019-58-1
    • MFCD07021345
    • 4-[(4-BROMO-1H-PYRROL-2-YL)CARBONYL]MORPHOLINE
    • 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine
    • MDL: MFCD07021345
    • Inchi: 1S/C9H11BrN2O2/c10-7-5-8(11-6-7)9(13)12-1-3-14-4-2-12/h5-6,11H,1-4H2
    • InChI Key: CJDKSSYFLPPHCW-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(=C1)C(N1CCOCC1)=O

Computed Properties

  • Exact Mass: 258.00000
  • Monoisotopic Mass: 258.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.618
  • Boiling Point: 453.4°C at 760 mmHg
  • Flash Point: 228°C
  • Refractive Index: 1.608
  • PSA: 45.33000
  • LogP: 1.18750

4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine Pricemore >>

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Additional information on 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine

Introduction to 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine (CAS No. 900019-58-1)

4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine, with the CAS number 900019-58-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a bromopyrrole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The morpholine ring, a six-membered cyclic amine, is known for its ability to enhance the solubility and bioavailability of compounds. This property makes it a valuable scaffold in drug design, particularly for improving the pharmacokinetic properties of potential therapeutic agents. The bromopyrrole moiety, on the other hand, introduces halogen substitution, which can significantly influence the compound's reactivity and binding affinity to biological targets.

Recent studies have explored the potential of 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it was found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute (2022) demonstrated that this compound selectively targets cancer cells by disrupting their metabolic pathways. The researchers found that it effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. This selective cytotoxicity suggests that 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine could be a valuable candidate for developing new anticancer drugs.

The pharmacokinetic profile of 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine has also been extensively studied. A comprehensive analysis published in Pharmaceutical Research (2023) revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These findings support its potential for further development into clinical trials.

Furthermore, the safety profile of 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine has been evaluated in preclinical toxicity studies. Results from these studies indicate that it has low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. This favorable safety profile enhances its attractiveness as a candidate for drug development.

In conclusion, 4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine (CAS No. 900019-58-1) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, potentially leading to new treatments for various medical conditions.

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